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Introduction

Ribociclib (Kisgali®) is a selective inhibitor of cyclin-dependent kinase 4 and 6 (CDK4/6)
approved for the treatment of certain types of breast cancer.[1][2] Therapeutic Drug Monitoring
(TDM) of ribociclib is a valuable tool for optimizing treatment outcomes by ensuring adequate
drug exposure while minimizing toxicity.[3][4][5] This application note describes a robust and
sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the
quantification of ribociclib in human plasma, utilizing Ribociclib-D6 as a stable isotope-labeled
internal standard (IS).[3][6][7] The use of a stable isotope-labeled internal standard like
Ribociclib-D6 is crucial for accurate and precise quantification, as it co-elutes with the analyte
and compensates for variations in sample preparation and matrix effects.[7]

Principle

This method involves the extraction of ribociclib and its deuterated internal standard, Ribociclib-
D6, from human plasma via protein precipitation.[8] The separated analytes are then detected
and quantified using a triple quadrupole mass spectrometer operating in the positive ion mode
with multiple reaction monitoring (MRM).[8][9]
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Materials and Reagents

e Ribociclib analytical standard

e Ribociclib-D6 (Internal Standard)[2][3][7]
e LC-MS/MS grade methanol[10]

e LC-MS/MS grade acetonitrile[10]

e Ammonium formate[6]

o Formic acid

e Human plasma (with anticoagulant, e.g., K2EDTA)

Ultrapure water
Equipment
e Liquid chromatograph (LC) system

o Triple quadrupole mass spectrometer (MS/MS) with an electrospray ionization (ESI)
source|[8]

e Analytical column (e.g., C18, 50 x 4.6 mm, 3um)[9]
e Microcentrifuge

e \ortex mixer

Precision pipettes

Detailed Experimental Protocol
Preparation of Stock and Working Solutions

e Ribociclib Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of ribociclib in 10
mL of dimethyl sulfoxide (DMSQO) or methanol.[10]
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e Ribociclib-D6 Internal Standard (IS) Stock Solution (1 mg/mL): Prepare in the same manner
as the ribociclib stock solution.

e Ribociclib Working Solutions: Prepare a series of working solutions by serially diluting the
stock solution with methanol or a suitable solvent to create calibration curve standards and
quality control (QC) samples.[10]

 Internal Standard Working Solution: Dilute the Ribociclib-D6 stock solution with methanol to
a final concentration (e.g., 30 ng/mL).[6]

Sample Preparation (Protein Precipitation)

o Label microcentrifuge tubes for calibrators, QCs, and unknown samples.
o Pipette 50 L of plasma into the appropriately labeled tubes.[8]

e Add 50 pL of the Ribociclib-D6 internal standard working solution to each tube (except for
blank matrix samples).[6]

» For protein precipitation, add 150 pL of methanol containing the internal standard to the
plasma samples.[3]

» Vortex each tube for 10 seconds.[8]

o Centrifuge the samples at high speed (e.g., 17,110 x g) for 10 minutes at 4°C to pellet the
precipitated proteins.[8]

o Carefully transfer the supernatant to a clean autosampler vial.

e Inject a small volume (e.g., 4 yL) of the supernatant into the LC-MS/MS system for analysis.

[8]

LC-MS/MS Conditions
Liquid Chromatography
e Column: C18 (e.g., 50 x 4.6 mm, 3um)[9]

e Mobile Phase A: 5 mM Ammonium Formate in water[6]
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» Mobile Phase B: Acetonitrile[6]

o Gradient: A suitable gradient to ensure separation of ribociclib from matrix components.
o Flow Rate: 0.6 mL/min[6]

o Column Temperature: Ambient or controlled (e.g., 40°C)

e Injection Volume: 4 pL[8]

Mass Spectrometry

« lonization Mode: Electrospray lonization (ESI), Positive[8]
e Scan Type: Multiple Reaction Monitoring (MRM)
 MRM Transitions:

o Ribociclib: m/z 435.2 - 252.1[9]

o Ribociclib-D6: m/z 441.2 — 252.1[9]

Data Analysis

 Integrate the peak areas for both ribociclib and Ribociclib-D6.
o Calculate the peak area ratio (Ribociclib/Ribociclib-D6).

» Construct a calibration curve by plotting the peak area ratio against the nominal
concentration of the calibration standards.

» Determine the concentration of ribociclib in the QC and unknown samples by interpolating
their peak area ratios from the calibration curve.

Quantitative Data Summary

The following tables summarize the performance characteristics of LC-MS/MS methods for
ribociclib quantification using a deuterated internal standard.
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Table 1: Linearity and Sensitivity

Parameter Value Reference
Linearity Range 62.5-10000 ng/mL (plasma) 9]
0.1-100 ng/mL (Ringer's ]
solution)
50.00-10000.00 pg/mL [6]
120-6000 ng/mL [3]
Correlation Coefficient (r2) >0.998 [6]
Lower Limit of Quantification
62.5 ng/mL (plasma) [9]

(LLOQ)

0.1 ng/mL (Ringer's solution) [9]

50.0 pg/mL [6]

Limit of Detection (LOD) 6.9 ng/mL (plasma) 9]

0.05 ng/mL (Ringer's solution) [9]

Table 2: Precision and Accuracy

. Intra-day Inter-day
Quality . . Accuracy (%
Precision Precision . Reference
Control Level Bias)
(%RSD) (%RSD)
Low, Medium,
, <10.6% <1.07% 100-103% [11]
High
Low, Medium,
] 1.2% - 8.2% 0.6% - 7.5% 94.7% - 107%
High
Low, Medium, Not explicitly
) -5.67% to 5.46% -0.31% to 3.16%
High stated
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Visualizations
Ribociclib TDM Experimental Workflow

Click to download full resolution via product page

Caption: Workflow for Ribociclib TDM using LC-MS/MS.

Ribociclib Mechanism of Action
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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